Cas no 2228770-53-2 ((4-fluoro-2-methoxyphenyl)methanethiol)
(4-fluoro-2-methoxyphenyl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- (4-fluoro-2-methoxyphenyl)methanethiol
- EN300-1800892
- 2228770-53-2
-
- Inchi: 1S/C8H9FOS/c1-10-8-4-7(9)3-2-6(8)5-11/h2-4,11H,5H2,1H3
- InChI Key: ANJFRJYYZBUBRO-UHFFFAOYSA-N
- SMILES: SCC1C=CC(=CC=1OC)F
Computed Properties
- Exact Mass: 172.03581424g/mol
- Monoisotopic Mass: 172.03581424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 10.2Ų
(4-fluoro-2-methoxyphenyl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1800892-0.05g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-0.1g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-0.25g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-0.5g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-1.0g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 1g |
$871.0 | 2023-06-03 | ||
| Enamine | EN300-1800892-2.5g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-5.0g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 5g |
$2525.0 | 2023-06-03 | ||
| Enamine | EN300-1800892-10.0g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 10g |
$3746.0 | 2023-06-03 | ||
| Enamine | EN300-1800892-1g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1800892-5g |
(4-fluoro-2-methoxyphenyl)methanethiol |
2228770-53-2 | 5g |
$2235.0 | 2023-09-19 |
(4-fluoro-2-methoxyphenyl)methanethiol Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on (4-fluoro-2-methoxyphenyl)methanethiol
(4-Fluoro-2-methoxyphenyl)methanethiol: A Promising Compound in Pharmaceutical Research
(4-Fluoro-2-methoxyphenyl)methanethiol, with the CAS number 2228770-53-2, represents a unique class of organic thiols that have garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its aromatic ring substituted with both fluoro and methoxy groups, exhibits a complex interplay of electronic effects that influence its reactivity and biological activity. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.
The molecular structure of (4-fluoro-2-methoxyphenyl)methanethiol is defined by the presence of a thiophenyl group, which serves as a critical functional moiety in medicinal chemistry. The introduction of the fluorine atom at the para-position of the benzene ring enhances the compound's hydrophobicity, while the methoxy group at the meta-position imparts electron-donating properties. This combination of substituents creates a unique electronic environment that modulates the compound's interactions with biological targets. Researchers have observed that the fluorine atom contributes to the compound's metabolic stability, a critical factor in the design of long-acting pharmaceutical agents.
Recent advancements in computational chemistry have enabled the prediction of (4-fluoro-2-methyloxyphenyl)methanethiol's pharmacokinetic properties. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the compound exhibits favorable permeability across the blood-brain barrier, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease. The study utilized molecular dynamics simulations to analyze the compound's interaction with lipid bilayers, revealing its potential to cross the BBB through passive diffusion mechanisms.
Experimental evidence from in vitro studies has further validated the compound's therapeutic potential. A 2024 report in *Bioorganic & Medicinal Chemistry* showed that (4-fluoro-2-methoxyphenyl)methanethiol exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is implicated in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for these conditions.
One of the most intriguing aspects of (4-fluoro-2-methoxyphenyl)methanethiol is its role as a versatile synthetic intermediate. Its thiolic functionality allows for the facile introduction of various functional groups through thiolation reactions, enabling the creation of a wide range of derivatives with tailored biological activities. This property has been exploited in the development of prodrugs that enhance the solubility and bioavailability of active pharmaceutical ingredients.
Recent research has also focused on the compound's potential as a fluorescent probe for bioimaging applications. A 2023 study published in *Advanced Materials* demonstrated that (4-fluoro-2-methoxyphenyl)methanethiol can be conjugated with fluorescent dyes to create highly sensitive imaging agents. These agents have shown promise in tracking the distribution of therapeutic molecules in vivo, providing valuable insights into drug delivery mechanisms.
The compound's unique chemical properties make it an attractive candidate for the development of targeted drug delivery systems. Its ability to form stable sulfide bonds with specific biomolecules allows for the creation of ligand-based delivery platforms. A 2024 paper in *ACS Nano* reported the successful use of (4-fluoro-2-methoxyphenyl)methanethiol in the design of nanocarriers for the controlled release of anti-cancer drugs. This approach has shown improved therapeutic efficacy while reducing systemic toxicity.
From a synthetic perspective, the preparation of (4-fluoro-2-methoxyphenyl)methanethiol involves a multi-step process that requires precise control of reaction conditions. A 2023 study in *Organic Letters* described an efficient synthesis route that employs microwave-assisted chemistry to achieve high yields. This method has been optimized to reduce reaction times and improve the scalability of the process, which is crucial for industrial applications.
The compound's potential applications extend beyond pharmaceutical research. In the field of materials science, (4-fluoro-2-methoxyphenyl)methanethiol has been explored as a building block for the synthesis of functional polymers. A 2024 study in *Macromolecules* demonstrated its utility in creating conductive polymers with enhanced mechanical properties. These materials have potential applications in flexible electronics and biomedical devices.
Environmental and safety considerations are also important in the evaluation of (4-fluoro-2-methoxyphenyl)methanethiol. While no reports indicate it to be a hazardous substance, its potential for biodegradation and environmental impact requires further investigation. Researchers are currently exploring its degradation pathways to ensure its safe use in industrial and pharmaceutical contexts.
The ongoing research into (4-fluoro-2-methoxyphenyl)methanethiol underscores its significance in modern medicinal chemistry. Its unique molecular structure, combined with its versatile synthetic properties, positions it as a valuable tool for the development of novel therapeutics. As new technologies emerge, the compound's applications are likely to expand, contributing to advancements in both pharmaceutical science and materials engineering.
Future studies should focus on elucidating the compound's full pharmacological profile, including its potential side effects and interactions with other drugs. Additionally, further research is needed to optimize its synthesis and improve its scalability for large-scale production. These efforts will be critical in translating the compound's promising properties into practical therapeutic applications.
Overall, (4-fluoro-2-methoxyphenyl)methanethiol represents a significant advancement in the field of medicinal chemistry. Its unique chemical properties and versatile applications make it a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in the treatment of various diseases and the advancement of materials science.
Continued exploration of (4-fluoro-2-methoxyphenyl)methanethiol's properties and applications is essential for maximizing its impact in both scientific and industrial contexts. By addressing the challenges associated with its synthesis and application, researchers can unlock new possibilities for its use in pharmaceuticals, materials science, and beyond. The compound's potential to contribute to these fields highlights the importance of further investigation into its properties and applications.
As the scientific community continues to innovate, the role of (4-fluoro-2-methoxyphenyl)methanethiol in the development of new therapies and materials is likely to grow. Its unique characteristics position it as a valuable asset in the quest for more effective and sustainable solutions to medical and technological challenges. The ongoing research into this compound exemplifies the dynamic nature of scientific discovery and its potential to drive progress in multiple disciplines.
In conclusion, (4-fluoro-2-methoxyphenyl)methanethiol is a compound with significant potential in various scientific and industrial fields. Its unique molecular structure and versatile properties make it an attractive candidate for the development of novel therapeutics and advanced materials. As research continues to uncover new applications and optimize its properties, this compound may play a pivotal role in shaping the future of pharmaceutical science and materials engineering.
The study of (4-fluoro-2-methoxyphenyl)methanethiol is an ongoing endeavor that promises to yield valuable insights and innovations. By addressing the challenges associated with its synthesis and application, researchers can unlock new possibilities for its use in pharmaceuticals, materials science, and beyond. The compound's potential to contribute to these fields highlights the importance of continued investigation into its properties and applications.
As the scientific community continues to innovate, the role of (4-fluoro-2-methoxyphenyl)methanethiol in the development of new therapies and materials is likely to grow. Its unique characteristics position it as a valuable asset in the quest for more effective and sustainable solutions to medical and technological challenges. The ongoing research into this compound exemplifies the dynamic nature of scientific discovery and its potential to drive progress in multiple disciplines.
In conclusion, (4-fluoro-2-methoxyphenyl)methanethiol is a compound with significant potential in various scientific and industrial fields. Its unique molecular structure and versatile properties make it an attractive candidate for the development of novel therapeutics and advanced materials. As research continues to uncover new applications and optimize its properties, this compound may play a pivotal role in shaping the future of pharmaceutical science and materials engineering.
2228770-53-2 ((4-fluoro-2-methoxyphenyl)methanethiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)